
Application Notes and Protocols for 9-Decenal in
Fragrance Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 9-Decenal in
fragrance formulations, detailing its olfactory profile, performance, and recommended analytical

and stability testing protocols. This document is intended to guide researchers and formulators

in the effective application of this versatile aldehydic ingredient.

Chemical and Physical Properties
9-Decenal (CAS No. 39770-05-3) is an unsaturated aliphatic aldehyde that is a key component

in many fragrance compositions, particularly those aiming for fresh, citrus, and floral notes. Its

chemical and physical properties are summarized below.
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Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance Colorless to pale yellow liquid

Odor Profile
Aldehydic, citrus, green, with notes of orange

peel and a waxy character.

Boiling Point 211 °C at 760 mmHg

Solubility
Insoluble in water; soluble in ethanol and

fragrance oils.

Purity Typically ≥98% for fragrance applications.

Olfactory Profile and Application in Fragrance
Formulation
9-Decenal is highly valued for its powerful and diffusive aldehydic character, which provides a

fresh and vibrant lift to fragrance compositions. Its primary applications in perfumery include:

Citrus Accords: It imparts a realistic and juicy orange peel and pulp note, enhancing the

natural character of citrus fragrances.

Floral Bouquets: In floral compositions, it can be used to add a dewy, fresh petal effect,

particularly in lily-of-the-valley and rose accords.

Fruity and Green Notes: Its profile can introduce a crisp, green, and slightly waxy nuance,

reminiscent of unripe fruit.

Aldehydic Blends: It is a key component in modern aldehydic fragrances, providing a clean

and sparkling top note.

A recommended usage level for 9-Decenal is up to 2.0% in the fragrance concentrate[1].

Example Fragrance Formulation
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While specific formulations are proprietary, the following table provides a representative

example of a citrus-aldehydic fragrance concentrate incorporating 9-Decenal.

Ingredient Percentage (%) Olfactory Contribution

Limonene 20.0 Fresh, citrus, orange

Linalool 15.0 Floral, citrus, woody

Hedione (Methyl

Dihydrojasmonate)
10.0 Floral, jasmine, diffusive

Iso E Super 10.0 Woody, ambery, smooth

Bergamot Oil 10.0 Citrus, fresh, slightly spicy

Galaxolide (50% in BB) 10.0 Musk, clean, sweet

9-Decenal 1.5 Aldehydic, orange peel, fresh

Citral 1.0 Lemon, citrus

Alpha-Isomethyl Ionone 5.0 Floral, violet, woody

Benzyl Salicylate 5.0 Floral, balsamic, sweet

Dipropylene Glycol (DPG) 12.5 Solvent

Experimental Protocols
Synthesis of 9-Decenal
A common laboratory-scale synthesis of 9-Decenal involves the oxidation of the corresponding

alcohol, 9-decen-1-ol. A detailed protocol for the gas-phase selective oxidation of 9-decen-1-ol

(Rosalva) to 9-Decenal (Costenal) has been described and can be adapted for laboratory

synthesis[2].

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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